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Compound of Interest

Compound Name: Ethyl piperidine-3-carboxylate

Cat. No.: B042732

An In-depth Technical Guide to the Safety, Handling, and MSDS of Ethyl Piperidine-3-
Carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for Ethyl piperidine-3-carboxylate. The information
presented is crucial for ensuring safe laboratory practices and mitigating potential risks
associated with the use of this compound in research and development.

Chemical Identification and Physical Properties

Ethyl piperidine-3-carboxylate is a chemical compound with the molecular formula
C8H15N02 and a molecular weight of approximately 157.21 g/mol .[1][2] It is typically a
colorless to light-colored liquid.[1][3]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C8H15N02 [1112]
Molecular Weight 157.21 g/mol [1][2]
Appearance Colorless liquid [1]
) 1.043 g/mL at 25 °C (for (S)-
Density i
isomer)
_ 76.7 °C (170.1 °F) (for (S)-
Flash Point [4]

isomer)

Refractive Index

n20/D 1.471 (for (S)-isomer)

Storage Class

Combustible liquids

[4]

Hazard Identification and Classification

Ethyl piperidine-3-carboxylate and its isomers are classified as hazardous substances. The

primary hazards are related to skin, eye, and respiratory irritation, with a significant risk of

serious eye damage.

Table 2: GHS Hazard Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation ) H315: Causes skin
GHSO07 Warning L

(Category 2) irritation.[5][6]

Serious Eye Damage H318: Causes serious
GHSO05 Danger

(Category 1) eye damage.[4][5][7]

Eye Irritation ] H319: Causes serious
GHSO07 Warning o

(Category 2) eye irritation.[6]

Specific target organ

toxicity — single H335: May cause
exposure (Respiratory  GHSO07 Warning respiratory irritation.[5]
tract irritation) [6]

(Category 3)

Safety and Handling Procedures

Proper handling and storage of Ethyl piperidine-3-carboxylate are essential to minimize
exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling this chemical
to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Tightly fitting safety goggles
with side-shields conforming to

Eye/Face Protection [5]
EN 166 (EU) or NIOSH (US).

[5]

Wear fire/flame resistant and
) ] impervious clothing. Handle
Skin Protection _ _ _ [51[6]
with compatible chemical-

resistant gloves.[5][6]

If exposure limits are exceeded

or irritation is experienced, use
Respiratory Protection a full-face respirator with an [5]

appropriate filter (e.g., type

ABEK (EN14387)).[5]

Handling and Storage

» Handling: Handle in a well-ventilated place.[5] Avoid all personal contact, including inhalation
of dust, fumes, gas, mist, vapors, or spray.[5][8] Do not eat, drink, or smoke when using this
product.[9] Wash hands and any exposed skin thoroughly after handling.[6][10]

o Storage: Store in a cool, dry, and well-ventilated area.[5][8] Keep the container tightly closed.
[5][6][10] Store locked up.[5][10]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol Source

Move the victim into fresh air. If
breathing is difficult, give
Inhalation oxygen. If not breathing, give [51[6][10]
artificial respiration and consult
a doctor immediately.[5][6][10]

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. If [5][6][10]
skin irritation occurs, get
medical help.[5][6][10]

Immediately rinse with water
for several minutes. Remove
contact lenses, if present and
Eye Contact ) o [516]1[71[10]
easy to do. Continue rinsing.
Get medical help immediately.

[S1(6][71[10]

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion , [7]
unconscious person. Call a
doctor or Poison Control

Center immediately.[7]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[7]

o Specific Hazards: The chemical is combustible.[8] Heating may cause expansion or
decomposition leading to violent rupture of containers.[8]

» Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for firefighting
if necessary.[5][7][8]
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Accidental Release Measures

o Personal Precautions: Avoid dust formation and breathing vapors.[5] Use personal protective
equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11]

» Methods for Cleaning Up: Collect and arrange for disposal.[5] Absorb with inert material
(e.g., sand, earth) and place in a suitable container for disposal.[8]

Experimental Protocols

Safety data sheet information is typically derived from standardized tests. While specific
experimental protocols for Ethyl piperidine-3-carboxylate are not detailed in the provided
search results, the hazard classifications are based on methodologies outlined by regulatory
bodies such as the Occupational Safety and Health Administration (OSHA) and the European
Chemicals Agency (ECHA). These protocols generally involve in vitro or in vivo studies to
assess skin and eye irritation, and toxicity. For instance, skin irritation is often determined using
rabbit models, while eye irritation potential is assessed via the Draize test or alternative in vitro
methods.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Ethyl piperidine-
3-carboxylate, from initial risk assessment to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC118885000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC118641000&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_67848-59-3.html
https://www.benchchem.com/product/b042732#ethyl-piperidine-3-carboxylate-safety-handling-and-msds
https://www.benchchem.com/product/b042732#ethyl-piperidine-3-carboxylate-safety-handling-and-msds
https://www.benchchem.com/product/b042732#ethyl-piperidine-3-carboxylate-safety-handling-and-msds
https://www.benchchem.com/product/b042732#ethyl-piperidine-3-carboxylate-safety-handling-and-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

